1,3,2lambda2-Dioxastannepane-4,7-dione
Description
1,3,2λ²-Dioxastannepane-4,7-dione (CAS: 4933-26-0) is a seven-membered heterocyclic compound containing tin (Sn) and oxygen (O) atoms in its ring structure, with ketone groups at positions 4 and 7. Its molecular formula is C₄H₄O₄Sn, with a molar mass of 234.78 g/mol . The compound’s structure features a stannepane backbone (a tin-containing seven-membered ring) and is a rare example of organotin derivatives with a fused dione system.
Properties
CAS No. |
112131-12-1 |
|---|---|
Molecular Formula |
C4H4O4Sn |
Molecular Weight |
234.78 g/mol |
IUPAC Name |
1,3,2λ2-dioxastannepane-4,7-dione |
InChI |
InChI=1S/C4H6O4.Sn/c5-3(6)1-2-4(7)8;/h1-2H2,(H,5,6)(H,7,8);/q;+2/p-2 |
InChI Key |
PQQMFTAUKPHVMV-UHFFFAOYSA-L |
SMILES |
C1CC(=O)O[Sn]OC1=O |
Canonical SMILES |
C1CC(=O)O[Sn]OC1=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Comparative Overview of 4,7-Dione Heterocycles
Stability and Environmental Considerations
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